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Compound of Interest

Compound Name: 2,2-Dimethylpropiophenone

Cat. No.: B1678491 Get Quote

Essential Safety and Handling Guide for 2,2-
Dimethylpropiophenone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2,2-
Dimethylpropiophenone in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety and regulatory compliance.

Hazard Identification and Physical Properties
2,2-Dimethylpropiophenone is a combustible liquid that can cause skin and eye irritation.[1] It

is crucial to be aware of its physical and chemical properties to handle it safely.
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Property Value

CAS Number 938-16-9

Molecular Formula C₁₁H₁₄O

Molecular Weight 162.23 g/mol

Appearance Liquid

Boiling Point 219-222 °C

Density 0.97 g/mL at 25 °C

Flash Point 87 °C (188.6 °F) - closed cup[1]

Hazard Classification Category

Flammable Liquids Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

PPE is mandatory when handling 2,2-Dimethylpropiophenone.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Butyl rubber or Viton™ are

recommended for ketones and

aromatic compounds).[2] Nitrile

gloves may be suitable for

incidental contact but should

be changed immediately upon

contamination.[2]

Prevents skin contact and

irritation. Aromatic ketones can

degrade some common glove

materials.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[1]

Protects eyes from splashes

and vapors which can cause

serious irritation.

Skin and Body Protection Laboratory coat.
Protects skin and personal

clothing from splashes.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges

(e.g., N95) is required.[1]

Prevents inhalation of vapors

which can cause respiratory

irritation.

Safe Handling Protocol
A systematic approach to handling 2,2-Dimethylpropiophenone is essential to minimize risk.

Preparation and Engineering Controls
Designated Area: Conduct all work with 2,2-Dimethylpropiophenone in a designated area,

such as a chemical fume hood, to control vapor exposure.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: Have a chemical spill kit readily available that is appropriate for flammable liquids.
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Step-by-Step Handling Procedure
Don PPE: Before handling the chemical, put on all required personal protective equipment

as specified in the table above.

Inspect Container: Check the container for any signs of damage or leaks before opening.

Dispensing: Carefully dispense the required amount of 2,2-Dimethylpropiophenone,

avoiding splashing. Use a funnel for transfers between containers.

Keep Containers Closed: Keep the primary container and any temporary containers tightly

sealed when not in use to prevent the release of vapors.

Avoid Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[3]

Post-Handling: After handling, wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of 2,2-Dimethylpropiophenone and its contaminated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Waste Container: Collect all waste containing 2,2-Dimethylpropiophenone in a designated,

properly labeled, and sealed hazardous waste container. The container must be compatible

with flammable aromatic ketones.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2,2-Dimethylpropiophenone," and a list of any other constituents.

Segregation: Do not mix this waste with other waste streams unless compatibility has been

verified. Specifically, keep it separate from strong oxidizing agents.

Step-by-Step Disposal Procedure
Collection: During your experiment, collect all liquid waste containing 2,2-
Dimethylpropiophenone, including rinsates from cleaning contaminated glassware, in the
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designated hazardous waste container.

Solid Waste: Dispose of any contaminated solid waste (e.g., gloves, absorbent pads) in a

separate, clearly labeled solid hazardous waste container.

Storage: Store the hazardous waste container in a designated satellite accumulation area

that is well-ventilated and away from sources of ignition.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Follow all

institutional and local regulations for hazardous waste disposal.[4]

Visual Workflow Guides
The following diagrams illustrate the key workflows for handling and disposing of 2,2-
Dimethylpropiophenone.
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Caption: Workflow for Safely Handling 2,2-Dimethylpropiophenone.
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Caption: Step-by-Step Chemical Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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